Cas no 896050-34-3 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 896050-34-3
• MF: C₂₅H₂₄F₃N₃O₄
• MW: 487.470976829529
• CID: 5512928
• Update Time: 2025-05-22

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-2-oxo-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide

• Inchi： 1S/C25H24F3N3O4/c26-25(27,28)35-18-11-9-17(10-12-18)29-24(34)23(33)20-15-31(21-8-4-3-7-19(20)21)16-22(32)30-13-5-1-2-6-14-30/h3-4,7-12,15H,1-2,5-6,13-14,16H2,(H,29,34)
• InChI Key： OCXDATKAVNMDGH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide

Comprehensive Overview of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 896050-34-3)

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 896050-34-3) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an indole core with an azepane ring and a trifluoromethoxy phenylacetamide moiety. Such structural complexity makes it a compelling subject for studies in drug discovery and medicinal chemistry.

The compound's azepane ring contributes to its potential as a modulator of biological activity, particularly in targeting enzymes or receptors where nitrogen-containing heterocycles play a crucial role. The presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Researchers are particularly interested in its applications for neurological and inflammatory conditions, given the indole scaffold's prevalence in CNS-active compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide aligns with this trend, as its multifunctional structure offers versatility in modulating biological pathways. Its potential as a kinase inhibitor or GPCR ligand has been explored in preclinical studies, with promising results in selectivity and efficacy.

From a synthetic chemistry perspective, the compound's intricate architecture presents both challenges and opportunities. The incorporation of the azepane and indole units requires sophisticated synthetic strategies, often involving multi-step reactions and careful optimization of reaction conditions. Researchers have developed innovative methodologies to access this scaffold efficiently, highlighting its importance in modern synthetic organic chemistry.

The trifluoromethoxy group is another noteworthy feature, as fluorinated compounds are increasingly valued in medicinal chemistry for their ability to improve pharmacokinetic properties. This moiety enhances the compound's binding affinity and resistance to enzymatic degradation, making it a valuable candidate for further development. Its role in improving blood-brain barrier penetration is particularly relevant for CNS-targeted therapies.

Market dynamics for such specialized compounds reflect broader trends in the pharmaceutical industry. With growing investment in orphan drugs and niche therapeutic areas, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide is well-positioned to attract attention from biotech firms and academic researchers. Its potential applications in neurodegenerative diseases, chronic pain management, and autoimmune disorders align with unmet medical needs and high-value research priorities.

Environmental and regulatory considerations also play a role in the compound's development. While not classified as a hazardous substance, its synthesis and handling require adherence to standard laboratory safety protocols. Researchers emphasize sustainable practices in its production, aligning with the pharmaceutical industry's shift toward green chemistry principles.

In summary, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 896050-34-3) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a compound of significant interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to contribute meaningfully to the advancement of targeted therapies and innovative drug design.